5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide

• Molecular Formula: C16H18ClNO3S
• Molecular Weight: 339.8 g/mol
• IUPAC Name: 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S/c1-4-12-7-5-6-8-14(12)18-22(19,20)16-10-13(17)11(2)9-15(16)21-3/h5-10,18H,4H2,1-3H3
• InChI Key: AXRYIPWGCLDHQF-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NS(=O)(=O)C2=C(C=C(C(=C2)Cl)C)OC

Description

5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide, also known as Celecoxib, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation in conditions such as arthritis. Celecoxib selectively inhibits cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation.

Mechanism of Action

5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide selectively inhibits COX-2 enzyme, which is responsible for the production of prostaglandins that cause pain and inflammation. By inhibiting COX-2, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide reduces the production of prostaglandins and thereby reduces pain and inflammation. Unlike other NSAIDs, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide does not inhibit COX-1 enzyme, which is responsible for the production of prostaglandins that protect the stomach lining and maintain renal function.
Biochemical and Physiological Effects:
5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to have anti-inflammatory, analgesic, antipyretic, and antiplatelet effects. It reduces pain and inflammation by inhibiting the production of prostaglandins. 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide also reduces fever by inhibiting the production of prostaglandins that increase body temperature. Additionally, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide inhibits platelet aggregation, which reduces the risk of blood clots.

Advantages and Limitations for Lab Experiments

5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has several advantages for lab experiments. It is a selective COX-2 inhibitor, which allows for the study of the specific effects of COX-2 inhibition. 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide is also a potent and effective anti-inflammatory agent, which makes it a useful tool for studying inflammation. However, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has some limitations for lab experiments. It has a short half-life, which requires frequent dosing in animal studies. Additionally, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has some off-target effects, which may complicate the interpretation of experimental results.

Future Directions

5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has several potential future directions for research. It may be studied further for its potential use in the prevention and treatment of various cancers. 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide may also be studied for its neuroprotective effects in neurodegenerative diseases. Additionally, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide may be studied for its potential use in the treatment of other inflammatory conditions such as psoriasis and inflammatory bowel disease. Finally, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide may be studied for its potential as a tool for studying the role of COX-2 in various physiological processes.

Synthesis Methods

5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide is synthesized through a multi-step process that involves the reaction of 4-methylbenzenesulfonyl chloride with 2-ethylphenol to form 5-chloro-2-ethylphenyl-4-methylbenzenesulfonamide. This intermediate is then reacted with 4-methoxyphenyl magnesium bromide to form 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide. The final product is purified through recrystallization.

Scientific Research Applications

5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various inflammatory conditions such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has also been studied for its potential use in the prevention and treatment of various cancers, including breast, colorectal, and lung cancer. Additionally, 5-chloro-N-(2-ethylphenyl)-2-methoxy-4-methylbenzenesulfonamide has been shown to have neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.